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Compound of Interest

Compound Name: Trioxidane

Cat. No.: B1210256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trioxidane (H2O3), also known as dihydrogen trioxide, is a highly reactive and unstable

hydrogen polyoxide. Despite its transient nature, H2O3 is of significant interest in various

scientific fields, including atmospheric chemistry, materials science, and particularly in

immunology, where it is implicated as a key intermediate in biological processes. This technical

guide provides a comprehensive overview of the fundamental properties of trioxidane,

including its synthesis, structure, reactivity, and role in biological systems, with a focus on

quantitative data and experimental methodologies.

Core Properties of Trioxidane
Trioxidane is structurally a chain of three oxygen atoms capped by two hydrogen atoms (H-O-

O-O-H). Its inherent instability makes it challenging to study, with its properties often

determined through a combination of low-temperature experimental techniques and

computational chemistry.

Molecular Structure and Spectroscopic Data
Trioxidane possesses a skewed, non-planar structure.[1] Microwave spectroscopy has been

instrumental in determining its precise geometry.[1] The molecule exists in a skewed

conformation with an O-O-O-H dihedral angle of 81.8°.[1] The oxygen-oxygen bond lengths are

approximately 142.8 picometers, which is slightly shorter than the 146.4 pm O-O bonds in

hydrogen peroxide.[1]
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Spectroscopic techniques are crucial for the identification and characterization of this labile

molecule. The characteristic proton (¹H NMR) signal for trioxidane in acetone-d6 at -20 °C is

observed at a chemical shift of 13.1 ppm.[2] Infrared (IR) and Raman spectroscopy have been

used to identify its fundamental vibrational modes.[1]

Property Value

Molecular Formula H₂O₃

Molar Mass 50.013 g/mol

O-O Bond Length 142.8 pm[1]

O-O-O-H Dihedral Angle 81.8°[1]

¹H NMR Chemical Shift 13.1 ppm (in acetone-d6 at -20 °C)[2]

Stability and Decomposition
Trioxidane is notoriously unstable, readily decomposing into water and singlet oxygen.[2] Its

stability is highly dependent on the solvent and temperature. In organic solvents at room

temperature, it has a half-life of about 16 minutes.[2] However, in aqueous solutions, its

decomposition is almost instantaneous, with a half-life of only milliseconds.[2] It can be stored

for up to a week in diethyl ether at -20°C.[2]

The decomposition reaction is as follows:

H₂O₃ → H₂O + ¹O₂

Condition Half-life

Organic Solvents (Room Temperature) ~16 minutes[2]

Aqueous Solutions Milliseconds[2]

Diethyl Ether (-20°C) Up to a week[2]

Reactivity and Chemical Behavior

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1210256?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trioxidane
https://pmc.ncbi.nlm.nih.gov/articles/PMC3378963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3378963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3378963/
https://en.wikipedia.org/wiki/Trioxidane
https://www.benchchem.com/product/b1210256?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://en.wikipedia.org/wiki/Trioxidane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reactivity of trioxidane is dominated by its powerful oxidizing nature. It is known to react

with organic sulfides to produce sulfoxides.[2] Beyond this, detailed studies of its reactivity are

limited due to its instability.

Role in Biological Systems
A significant area of interest for trioxidane is its role in biological systems, particularly in the

immune response. It is a proposed intermediate in the antibody-catalyzed oxidation of water by

singlet oxygen to produce hydrogen peroxide.[3][4] This suggests that antibodies can generate

this potent oxidant as a defense mechanism against invading pathogens.[5] The antimicrobial

properties of the ozone/hydrogen peroxide mixture are attributed to the in-situ generation of

trioxidane.[6]

Experimental Protocols
Due to the unstable nature of trioxidane, its synthesis and characterization require specialized

low-temperature techniques.

Synthesis of Trioxidane
Several methods have been developed for the laboratory synthesis of trioxidane, typically in

small, detectable amounts.

1. Reaction of Ozone with Hydrogen Peroxide (Peroxone Process): This is a common method

for generating trioxidane in solution.[2]

General Procedure: A stream of ozone is bubbled through a solution of hydrogen peroxide in

an organic solvent (e.g., diethyl ether) at low temperatures (typically -78 °C to -20 °C).

Key Considerations: The reaction produces a mixture of hydrogen polyoxides, including

H₂O₃ and H₂O₅.[2] The concentration of H₂O₃ is generally low.

2. Reaction of Ozone with Organic Reducing Agents: This method can produce higher

concentrations of trioxidane.[2]

General Procedure: Ozone is reacted with an organic reducing agent, such as 1,2-

diphenylhydrazine, in an organic solvent at low temperatures.[2] Using a resin-bound version
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of the reducing agent allows for the isolation of a relatively pure solution of trioxidane after

filtration.[2]

3. Catalytic Synthesis: High-purity solutions of trioxidane can be prepared using a

methyltrioxorhenium(VII) catalyst.[2]

Characterization Techniques
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Due to its instability, samples must be prepared and analyzed at low

temperatures. A common solvent is deuterated acetone (acetone-d6).[2]

Instrumentation: A standard NMR spectrometer can be used, but it must be equipped with a

variable temperature probe capable of maintaining temperatures as low as -20 °C.

Data Acquisition: A standard ¹H NMR experiment is performed to detect the characteristic

peak of trioxidane.

2. Microwave Spectroscopy:

Sample Generation: Trioxidane is generated in the gas phase and introduced into a

supersonic jet expansion. This cools the molecules to very low rotational temperatures,

simplifying the resulting spectrum.[1]

Instrumentation: A specialized microwave spectrometer is required for these measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Ephemeral Oxidant: A Technical Guide to
Trioxidane (H2O3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210256#what-are-the-fundamental-properties-of-
trioxidane-h2o3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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